Cas no 2027745-64-6 (2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol)

• Product Name: 2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol
• CAS No: 2027745-64-6
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• MDL: MFCD30499738
• CID: 5172997
• PubChem ID: 125528356
• Update Time: 2025-06-13

2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolemethanol, 2-(2-fluorophenyl)-4-methyl-
• 2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol

• MDL： MFCD30499738
• Inchi： 1S/C11H10FNO2/c1-7-10(6-14)15-11(13-7)8-4-2-3-5-9(8)12/h2-5,14H,6H2,1H3
• InChI Key： WAASJHXIYZIPMS-UHFFFAOYSA-N
• SMILES： O1C(CO)=C(C)N=C1C1=CC=CC=C1F

Additional information on 2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol

Comprehensive Overview of 2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol (CAS No. 2027745-64-6)

The compound 2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol (CAS No. 2027745-64-6) is a fluorinated oxazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. With the increasing demand for novel bioactive molecules, this compound stands out as a promising candidate for drug discovery and material science. Its molecular structure combines a fluorophenyl group with a methyl-oxazole core, offering a versatile scaffold for further chemical modifications.

In recent years, the scientific community has shown growing interest in fluorinated heterocycles, particularly those containing oxazole rings. These compounds are known for their bioactivity, stability, and ability to interact with biological targets. The presence of the fluorine atom in 2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol enhances its lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors, antimicrobial agents, and other therapeutic applications.

One of the key advantages of 2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol is its synthetic accessibility. The compound can be prepared through well-established organic reactions, such as the cyclization of appropriate precursors or the functionalization of pre-formed oxazole derivatives. This ease of synthesis makes it an attractive option for industrial-scale production and academic research. Additionally, its physicochemical properties, including solubility and stability, have been extensively studied to ensure compatibility with various formulation strategies.

The applications of 2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol extend beyond pharmaceuticals. In material science, fluorinated oxazoles are being investigated for their optical and electronic properties. The compound's ability to form stable crystalline structures and its potential as a ligand in coordination chemistry open doors for innovations in catalysis and functional materials. These interdisciplinary applications align with current trends in sustainable chemistry and green synthesis, addressing the growing demand for environmentally friendly chemical processes.

From a regulatory perspective, 2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol is not classified as a hazardous substance under major chemical safety guidelines. However, standard laboratory precautions should be followed during handling and storage to ensure safety. The compound's stability under ambient conditions and its compatibility with common solvents further enhance its practicality for research and industrial use.

In conclusion, 2-(2-fluorophenyl)-4-methyl-1,3-oxazol-5-ylmethanol (CAS No. 2027745-64-6) represents a versatile and valuable chemical entity with broad potential in multiple scientific domains. Its unique structural features, combined with its synthetic accessibility and diverse applications, make it a compound of significant interest for future research and development. As the scientific community continues to explore new frontiers in fluorinated heterocycles, this molecule is poised to play a pivotal role in advancing innovation across industries.